Cas no 885270-48-4 (Benzeneethanamine,N-(4-chlorophenyl)-3-fluoro-)

• Product Name: Benzeneethanamine,N-(4-chlorophenyl)-3-fluoro-
• CAS No: 885270-48-4
• MF: C₁₄H₁₃ClFN
• MW: 249.711126089096
• MDL: MFCD04114501
• CID: 710729
• PubChem ID: 53420759
• Update Time: 2025-07-02

Benzeneethanamine,N-(4-chlorophenyl)-3-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine,N-(4-chlorophenyl)-3-fluoro-
• (4-CHLORO-PHENYL)-[2-(3-FLUORO-PHENYL)-ETHYL]-AMINE
• (4-CHLOROPHENYL)-[2-(3-FLUOROPHENYL)ETHYL]AMINE,
• 4-chloro-N-[2-(3-fluorophenyl)ethyl]aniline
• 4-Chloro-N-(3-fluorophenethyl)aniline
• Benzeneethanamine,N-(4-chlorophenyl)-3-fluoro
• DTXSID20697673
• SB39371
• (4-chlorophenyl)-[2-(3-fluorophenyl)ethyl]amine
• 885270-48-4

• MDL： MFCD04114501
• Inchi： 1S/C14H13ClFN/c15-12-4-6-14(7-5-12)17-9-8-11-2-1-3-13(16)10-11/h1-7,10,17H,8-9H2
• InChI Key： FLQGWJRKAYAPEB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NCCC1C=CC=C(C=1)F

Computed Properties

• Exact Mass: 249.07200
• Monoisotopic Mass: 249.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.6
• Topological Polar Surface Area: 12A^2

Experimental Properties

• PSA: 12.03000
• LogP: 4.20670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on Benzeneethanamine,N-(4-chlorophenyl)-3-fluoro-

Professional Introduction to Benzeneethanamine, N-(4-chlorophenyl)-3-fluoro- (CAS No. 885270-48-4)

Benzeneethanamine, N-(4-chlorophenyl)-3-fluoro- (CAS No. 885270-48-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural and chemical properties, represents a promising candidate for further exploration in drug development and therapeutic applications.

The molecular structure of Benzeneethanamine, N-(4-chlorophenyl)-3-fluoro- consists of a benzene ring substituted with an amine group at the ethyl position, a 4-chlorophenyl group, and a 3-fluorine atom. This arrangement imparts distinct electronic and steric properties to the molecule, making it an intriguing subject for synthetic chemists and pharmacologists alike. The presence of both chloro and fluoro substituents enhances the compound's potential bioactivity, which is a critical factor in the design of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for various diseases. The structural features of Benzeneethanamine, N-(4-chlorophenyl)-3-fluoro- make it a suitable candidate for investigating its interactions with biological targets such as enzymes and receptors. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain kinases and other enzymes involved in cancer pathways. These findings are particularly noteworthy given the ongoing efforts to develop targeted therapies for oncological applications.

The synthesis of Benzeneethanamine, N-(4-chlorophenyl)-3-fluoro- involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to achieve high yields and purity. The optimization of these synthetic routes is crucial for scaling up production and ensuring the availability of sufficient quantities for preclinical and clinical studies.

The pharmacological profile of Benzeneethanamine, N-(4-chlorophenyl)-3-fluoro- has been the subject of extensive investigation in academic and industrial research laboratories. In vitro studies have demonstrated its potential as an antagonist or modulator of various biological targets. For instance, its interaction with serine/threonine kinases has been explored as a means to develop treatments for inflammatory diseases and autoimmune disorders. Additionally, the compound's ability to cross the blood-brain barrier suggests its potential applicability in central nervous system (CNS) drug discovery.

One of the most compelling aspects of Benzeneethanamine, N-(4-chlorophenyl)-3-fluoro- is its versatility in medicinal chemistry. The chlorine and fluorine atoms serve as handles for further functionalization, allowing chemists to modify the molecule's properties to enhance its pharmacokinetic profile or target specific disease pathways. This flexibility is particularly valuable in drug development pipelines where lead optimization is often necessary to improve efficacy and reduce side effects.

The computational modeling of Benzeneethanamine, N-(4-chlorophenyl)-3-fluoro- has also played a significant role in understanding its biological behavior. Molecular docking studies have been used to predict how this compound might bind to its target proteins, providing insights into its mechanism of action. These computational approaches are increasingly integrated into drug discovery workflows due to their ability to accelerate the identification of promising candidates and reduce experimental costs.

In conclusion, Benzeneethanamine, N-(4-chlorophenyl)-3-fluoro- (CAS No. 885270-48-4) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and bioactivity make it an attractive candidate for further exploration in drug development. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in addressing unmet medical needs across various disease areas.